N-(2-ethyl-6-methylphenyl)-1-methyl-1H-pyrazole-5-carboxamide

• IUPAC Name: N-(2-ethyl-6-methylphenyl)-2-methylpyrazole-3-carboxamide
• InChI: InChI=1S/C14H17N3O/c1-4-11-7-5-6-10(2)13(11)16-14(18)12-8-9-15-17(12)3/h5-9H,4H2,1-3H3,(H,16,18)
• InChI Key: MUFCDSCQKORZKQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC(=C1NC(=O)C2=CC=NN2C)C
• Molecular Formula: C14H17N3O
• Molecular Weight: 243.30 g/mol

Description

N-(2-ethyl-6-methylphenyl)-1-methyl-1H-pyrazole-5-carboxamide is a chemical compound that has garnered interest in various scientific fields due to its unique structural properties and potential applications. This compound is characterized by the presence of a pyrazole ring, which is a five-membered heterocyclic structure containing two nitrogen atoms. The specific arrangement of functional groups in this compound contributes to its distinct chemical behavior and potential utility in various research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-ethyl-6-methylphenyl)-1-methyl-1H-pyrazole-5-carboxamide typically involves the reaction of 2-ethyl-6-methylaniline with 1-methyl-1H-pyrazole-5-carboxylic acid. The reaction is usually carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) to facilitate the formation of the amide bond. The reaction conditions often include an inert atmosphere, such as nitrogen or argon, and a solvent like dichloromethane or tetrahydrofuran. The reaction mixture is typically stirred at room temperature or slightly elevated temperatures to ensure complete conversion to the desired product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve more scalable and efficient methods. One approach could be the use of continuous flow reactors, which allow for better control over reaction parameters and improved yields. Additionally, the use of automated systems for reagent addition and product isolation can enhance the overall efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

N-(2-ethyl-6-methylphenyl)-1-methyl-1H-pyrazole-5-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the reduction of specific functional groups within the molecule.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups. Common reagents for substitution reactions include halogens, alkylating agents, and nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium or chromium trioxide in acetic acid.

Reduction: Lithium aluminum hydride in anhydrous ether or sodium borohydride in methanol.

Substitution: Halogens (e.g., chlorine, bromine) in the presence of a catalyst, alkylating agents like methyl iodide, and nucleophiles such as amines or thiols.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used

Scientific Research Applications

N-(2-ethyl-6-methylphenyl)-1-methyl-1H-pyrazole-5-carboxamide has several scientific research applications, including:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

Biology: It is studied for its potential biological activities, such as antimicrobial, anti-inflammatory, and anticancer properties.

Medicine: The compound is investigated for its potential therapeutic applications, including its role as a lead compound in drug discovery and development.

Industry: It is used in the development of new materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of N-(2-ethyl-6-methylphenyl)-1-methyl-1H-pyrazole-5-carboxamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. For example, it may inhibit the activity of certain enzymes involved in inflammatory pathways, leading to anti-inflammatory effects. Additionally, the compound may interact with cellular signaling pathways, influencing cell proliferation and apoptosis, which are relevant to its potential anticancer properties.

Comparison with Similar Compounds

N-(2-ethyl-6-methylphenyl)-1-methyl-1H-pyrazole-5-carboxamide can be compared with other similar compounds, such as:

Metolachlor: A chloroacetanilide herbicide with a similar structural motif but different functional groups, used primarily in agriculture.

Acetochlor: Another chloroacetanilide herbicide with structural similarities, used for weed control.

Alachlor: A related herbicide with a similar mechanism of action but distinct chemical structure.

The uniqueness of this compound lies in its specific arrangement of functional groups, which imparts unique chemical and biological properties not found in the other compounds mentioned.